Cas no 1251605-90-9 (2-cyclohexyl-N-{1-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}acetamide)

• Product Name: 2-cyclohexyl-N-{1-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}acetamide
• CAS No: 1251605-90-9
• MF: C₂₂H₂₈FN₅O₂
• MW: 413.488428115845
• CID: 6598738
• PubChem ID: 49665360
• Update Time: 2025-10-28

2-cyclohexyl-N-{1-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-N-{1-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}acetamide
• 2-cyclohexyl-N-{1-[1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}acetamide
• 1251605-90-9
• AKOS024485442
• VU0624604-1
• F3406-7728
• 2-cyclohexyl-N-[1-[1-(4-fluorophenyl)triazole-4-carbonyl]piperidin-4-yl]acetamide
• 2-cyclohexyl-N-(1-(1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)acetamide

• Inchi： 1S/C22H28FN5O2/c23-17-6-8-19(9-7-17)28-15-20(25-26-28)22(30)27-12-10-18(11-13-27)24-21(29)14-16-4-2-1-3-5-16/h6-9,15-16,18H,1-5,10-14H2,(H,24,29)
• InChI Key： CUPMXZGKQRGXTL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(N2CCC(CC2)NC(CC2CCCCC2)=O)=O)N=N1

Computed Properties

• Exact Mass: 413.22270331g/mol
• Monoisotopic Mass: 413.22270331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 80.1Ų

Additional information on 2-cyclohexyl-N-{1-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}acetamide

2-Cyclohexyl-N-{1-[1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}acetamide (CAS No. 1251605-90-9): A Comprehensive Overview

The compound 2-cyclohexyl-N-{1-[1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}acetamide (CAS No. 1251605-90-9) is a complex organic molecule with a diverse range of potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a cyclohexyl group, a triazole ring, and a piperidine moiety, all of which contribute to its distinctive chemical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as click chemistry and transition metal catalysis. These methods have not only improved the efficiency of its production but also opened new avenues for exploring its functional properties. The integration of a fluorophenyl group within the triazole ring further enhances the molecule's versatility, making it a promising candidate for various applications.

One of the most notable aspects of this compound is its potential in the field of drug discovery. The presence of a triazole ring, a known bioisostere of amides and esters, suggests that this molecule could exhibit favorable pharmacokinetic properties. Recent studies have highlighted its ability to modulate key biological targets, such as kinases and proteases, which are critical in diseases like cancer and neurodegenerative disorders.

In addition to its therapeutic potential, this compound has also been explored for its role in materials science. The combination of a rigid triazole framework with a flexible cyclohexane ring provides opportunities for designing novel materials with tailored mechanical and electronic properties. Researchers have demonstrated that this compound can serve as a building block for constructing advanced polymers and supramolecular assemblies.

From an environmental perspective, the synthesis and application of this compound align with current trends toward sustainable chemistry. Its production process minimizes waste generation through the use of atom-efficient reactions, and its biodegradability has been assessed under various conditions to ensure minimal ecological impact.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to achieve higher yields and lower costs. Collaborative efforts between academic institutions and industry partners are expected to accelerate its translation into practical applications. Furthermore, interdisciplinary studies are being conducted to explore its interactions with biological systems at the molecular level, paving the way for innovative therapeutic strategies.

In conclusion, 2-cyclohexyl-N-{1-[1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}acetamide (CAS No. 1251605-90-) represents a significant advancement in modern organic chemistry. Its versatile structure and promising properties make it a valuable asset in both academic research and industrial development.